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Cat. No.: B023007 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Carbostyril 124, identified by CAS number 19840-99-4, is a versatile heterocyclic aromatic

compound with the systematic name 7-amino-4-methylquinolin-2(1H)-one.[1][2][3] Initially

recognized for its properties as a laser dye, its utility has expanded significantly into the realms

of medicinal chemistry and biotechnology.[4][5] This compound serves as a crucial building

block in the synthesis of pharmaceuticals, particularly those with potential antipsychotic and

antidepressant activities.[1] Furthermore, its derivatives have been investigated for anticancer

properties, and its inherent fluorescence makes it a valuable tool for developing biological

probes and imaging agents.[6][7] This document provides an in-depth overview of Carbostyril
124, consolidating its chemical properties, synthesis protocols, and known biological

applications to serve as a technical resource for the scientific community.

Chemical and Physical Properties
Carbostyril 124 is an off-white to tan crystalline solid.[1][5] Its core structure is a quinolinone

moiety, which is related to quinoline.[5] The compound is sparingly soluble in water but shows

slight solubility in organic solvents like DMSO and methanol.[1][8] Key physicochemical and

spectral properties are summarized below.
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Property Value Source(s)

Systematic Name
7-amino-4-methylquinolin-

2(1H)-one
[1][3]

Synonyms

7-Amino-4-methyl-2-

hydroxyquinoline, 7-Amino-4-

methyl-carbostyril

[2][4][5]

CAS Number 19840-99-4 [1][2][4]

Molecular Formula C₁₀H₁₀N₂O [2][4][8]

Molecular Weight 174.20 g/mol [2][4][8]

Appearance Off-white to tan solid [1][5][8]

Melting Point
278-280 °C (lit.); >270 °C

(decomposes)
[2][8]

UV Absorption (λmax) 350 nm [2]

Absorption Wavelength 219 nm (in water, pH 5 to 9) [9]

Solubility
DMSO (Slightly), Methanol

(Slightly)
[8]

Storage Temperature
2-8°C, Keep in dark place,

Inert atmosphere
[1][5]

Synthesis and Logic
The synthesis of Carbostyril 124 and related quinolinone structures is well-documented. A

common laboratory-scale method involves the condensation and cyclization of an amine with a

β-ketoester.

General Synthesis Protocol
A representative synthesis of 7-amino-4-methylquinolin-2(1H)-one involves the reaction of an

appropriate aminobenzamide with a β-ketoester like ethyl acetoacetate.[10]

Materials:
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Isophthalamide (or a related m-phenylenediamine derivative)

Ethyl acetoacetate

Methanol

Chloroform

Silica Gel (100-200 mesh)

Ice

Procedure:[10]

Add isophthalamide (1.0 g, 9.3 mmol) to ethyl acetoacetate (1.2 eq).

Heat the mixture to reflux and maintain for 20 hours.

Monitor the reaction for completion (e.g., by TLC).

After completion, pour the reaction mixture into 100 g of ice.

Collect the resulting precipitate by vacuum filtration.

Purify the crude product by silica gel column chromatography using a 1:99 (v/v) mixture of

methanol/chloroform as the eluent to afford the final product, 7-amino-4-methylquinolin-

2(1H)-one.

Synthesis Workflow Diagram
The logical flow of the synthesis protocol described above can be visualized as a

straightforward sequence of chemical transformation and purification steps.
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Figure 1: General Synthesis Workflow for Carbostyril 124
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Caption: Figure 1: General Synthesis Workflow for Carbostyril 124.

Biological Activity and Applications
Carbostyril 124 is not merely a synthetic intermediate; it possesses intrinsic biological

relevance and serves as a scaffold for developing new therapeutic agents and research tools.

Role as a Pharmaceutical Building Block
The primary pharmaceutical application of Carbostyril 124 is its use as a key intermediate in

the synthesis of more complex molecules.[1][5] Its quinolinone core is a privileged structure in

medicinal chemistry, found in a variety of bioactive compounds. It is noted as a building block

for antipsychotic drugs, leveraging its structural features to interact with targets in the central

nervous system.[1]

Anticancer Research
Recent research has focused on using Carbostyril 124 as a starting material to synthesize

novel derivatives with potential anticancer activity. A 2018 study detailed the synthesis of new

compounds based on the 7-amino-4-methylquinolin-2(1H)-one structure, which were then

evaluated for their efficacy as anticancer agents.[7] This line of research suggests the

quinolinone scaffold is a promising backbone for the development of new oncological therapies.

[7]

Fluorescent and Chromophoric Applications
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Carbostyril 124 is also classified as a sensitising chromophore and a laser dye.[4][11] It can

act as an effective organic sensitizer for lanthanide ions like terbium and europium, where

excitation of the Carbostyril 124 molecule at 320 nm leads to characteristic metal-based

luminescence.[11] This property is highly valuable in the development of fluorescent probes for

biological imaging and biochemical assays, allowing for the visualization and tracking of cellular

processes.[6][11]

Logic of Application Development
The development pathway from a core chemical structure to a functional application follows a

logical progression from synthesis to functionalization and subsequent testing.

Figure 2: Application Development Logic
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Caption: Figure 2: Application Development Logic.
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Experimental Protocols: Anticancer Activity
Screening
While specific protocols for Carbostyril 124 itself are not detailed in the provided search

results, the methodology used for its derivatives provides a clear template for how its biological

activity can be assessed. The following is a representative protocol based on studies of related

compounds.[7]

In Vitro Cytotoxicity Assay (MTT Assay)
Objective: To determine the concentration at which a compound inhibits the growth of cancer

cell lines by 50% (GI₅₀).

Materials:

Human cancer cell lines (e.g., from the NCI-60 panel).

RPMI-1640 medium supplemented with 10% fetal bovine serum.

Test compound (Carbostyril 124 derivative) dissolved in DMSO.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution.

Phosphate-buffered saline (PBS).

96-well microtiter plates.

Procedure:

Cell Seeding: Plate cancer cells in 96-well plates at an appropriate density and incubate for

24 hours to allow for attachment.

Compound Treatment: Add various concentrations of the test compound (solubilized in

DMSO and diluted in medium) to the wells. Include a vehicle control (DMSO only) and a

positive control (e.g., a known anticancer drug).

Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified atmosphere with 5%

CO₂.
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MTT Addition: Remove the medium and add fresh medium containing MTT solution to each

well. Incubate for 3-4 hours. The MTT is reduced by metabolically active cells to form a

purple formazan precipitate.

Solubilization: Remove the MTT medium and add DMSO to each well to dissolve the

formazan crystals.

Data Acquisition: Measure the absorbance of each well at a specific wavelength (e.g., 570

nm) using a microplate reader.

Analysis: Calculate the percentage of cell growth inhibition for each compound concentration

relative to the vehicle control. Determine the GI₅₀ value by plotting inhibition versus log

concentration.

Assay Workflow Diagram
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Figure 3: Workflow for In Vitro Cytotoxicity (MTT) Assay
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Caption: Figure 3: Workflow for In Vitro Cytotoxicity (MTT) Assay.
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Conclusion
Carbostyril 124 (CAS 19840-99-4) is a compound of significant interest due to its dual utility as

both a functional material (laser dye, chromophore) and a versatile scaffold in medicinal

chemistry. Its established role as an intermediate for antipsychotics and its emerging potential

in anticancer drug discovery highlight its importance for drug development professionals. The

methodologies for its synthesis are straightforward, and its biological activity can be robustly

evaluated using standard in vitro assays. Future research will likely focus on elucidating

specific mechanisms of action for its bioactive derivatives and expanding its application in high-

resolution biological imaging.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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